(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride
CAS No.: 2108917-20-8
Cat. No.: VC11671569
Molecular Formula: C6H11ClFN
Molecular Weight: 151.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2108917-20-8 |
|---|---|
| Molecular Formula | C6H11ClFN |
| Molecular Weight | 151.61 g/mol |
| IUPAC Name | (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine;hydrochloride |
| Standard InChI | InChI=1S/C6H10FN.ClH/c7-6-1-5(2-6,3-6)4-8;/h1-4,8H2;1H |
| Standard InChI Key | OOVRXVDWLBDWGI-UHFFFAOYSA-N |
| SMILES | C1C2(CC1(C2)F)CN.Cl |
| Canonical SMILES | C1C2(CC1(C2)F)CN.Cl |
Introduction
(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride is a chemical compound with the CAS number 2108917-20-8. It is primarily used in research settings and is not intended for therapeutic use . This compound belongs to the class of bicyclo[1.1.1]pentanes, which have gained attention in medicinal chemistry for their unique properties as bioisosteres, offering advantages in drug design such as improved solubility and metabolic stability .
Safety and Hazards
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Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation) .
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Precautionary Statements: P261, P280, P301+P312, P302+P352, P305+P351+P338 .
Research and Applications
Bicyclo[1.1.1]pentanes, including derivatives like (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride, are valued for their potential in drug design. They serve as bioisosteres for 1,4-disubstituted phenyl rings, offering improved passive permeability, water solubility, and metabolic stability . This makes them attractive for developing compounds with enhanced pharmacokinetic properties.
| Property | Description |
|---|---|
| Bioisostere | Replacement for 1,4-disubstituted phenyl rings |
| Solubility | Improved aqueous solubility compared to traditional phenyl rings |
| Permeability | Enhanced passive permeability, beneficial for drug absorption |
| Metabolic Stability | Increased stability under metabolic conditions |
Synthesis and Functionalization
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